ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-benzylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C15H21NO4S/c1-2-20-15(17)14-8-10-16(11-9-14)21(18,19)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• InChI Key: URGBJRGVMRFPRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

Ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white powder that is soluble in organic solvents such as ethanol and chloroform. This compound has been used in various fields of research, including medicinal chemistry, neuroscience, and biochemistry.

Mechanism of Action

The mechanism of action of ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate is not fully understood. However, it has been shown to interact with various proteins and enzymes in the body, including cytochrome P450 enzymes and glutathione S-transferases. These interactions may play a role in the compound's biological activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, it has been shown to modulate the activity of various enzymes and proteins in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a reliable tool for scientific research. However, one limitation of this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate. Some possible areas of study include:
1. Further investigation of its potential as a drug candidate for the treatment of cancer and neurological disorders.
2. Studies on its interactions with other proteins and enzymes in the body, which may shed light on its mechanism of action.
3. Development of new synthesis methods to improve the yield and efficiency of production.
4. Exploration of its potential as a substrate for enzyme-catalyzed reactions, which may have applications in biotechnology and drug discovery.
5. Investigation of its effects on other biological systems, such as the immune system and cardiovascular system.
Conclusion
In conclusion, this compound is a versatile compound that has many potential applications in scientific research. Its unique properties make it a valuable tool for studying various biological processes, and its potential as a drug candidate makes it an exciting area of study for medicinal chemists. As research on this compound continues, it may lead to new discoveries and advancements in the fields of medicine, biochemistry, and neuroscience.

Synthesis Methods

The synthesis of ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate involves the reaction of piperidine with benzylsulfonyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with ethyl chloroformate to yield the final product. This method has been widely used in the production of this compound for scientific research.

Scientific Research Applications

Ethyl 1-(benzylsulfonyl)-4-piperidinecarboxylate has been used in various scientific research applications. In medicinal chemistry, it has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer and neurological disorders. In neuroscience, it has been used as a tool to study the mechanisms of addiction and drug abuse. In biochemistry, it has been used as a substrate for enzyme-catalyzed reactions.